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Compound of Interest

Compound Name:
Ethyl 2-(2,4-difluorophenyl)-2,2-

difluoroacetate

Cat. No.: B578631 Get Quote

CAS Number: 1228957-05-8

This technical guide provides a comprehensive overview of Ethyl 2-(2,4-difluorophenyl)-2,2-
difluoroacetate, a fluorinated organic compound relevant to researchers, scientists, and

professionals in drug development and chemical synthesis. Due to the limited availability of

specific experimental data for this exact compound in publicly accessible literature, this guide

presents information on its fundamental properties, supplemented with detailed experimental

protocols and characterization data for a closely related analogue, Ethyl 2-(2,4-

difluorophenyl)acetate. This information is intended to serve as a valuable reference and a

predictive guide for the handling and application of Ethyl 2-(2,4-difluorophenyl)-2,2-
difluoroacetate.

Core Compound Properties
A summary of the fundamental quantitative data for Ethyl 2-(2,4-difluorophenyl)-2,2-
difluoroacetate is presented below.
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Property Value Reference

CAS Number 1228957-05-8 [1][2]

Molecular Formula C₁₀H₈F₄O₂ [2]

Molecular Weight 236.17 g/mol [1]

Product Family
Protein Degrader Building

Blocks
[2]

Synthetic Pathway and Experimental Protocols
While a specific synthetic protocol for Ethyl 2-(2,4-difluorophenyl)-2,2-difluoroacetate is not

readily available in published literature, a logical synthetic route can be inferred from standard

organic chemistry principles and published methods for analogous compounds. A plausible

approach would involve the esterification of 2-(2,4-difluorophenyl)-2,2-difluoroacetic acid with

ethanol.

Below, we provide a detailed experimental protocol for the synthesis of a closely related

analogue, Ethyl 2-(2,4-difluorophenyl)acetate, which is expected to follow a similar reaction

pathway.

Analogue Synthesis: Ethyl 2-(2,4-difluorophenyl)acetate
This protocol is adapted from a study on the synthesis and crystal structure of Ethyl 2-(2,4-

difluorophenyl)acetate.

Experimental Protocol:

Esterification: A mixture of 2-(2,4-difluorophenyl)acetic acid and ethanol is prepared.

Catalysis: A catalytic amount of a suitable acid catalyst (e.g., sulfuric acid) is added to the

mixture.

Reaction: The reaction mixture is typically heated under reflux to drive the esterification to

completion. The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC).
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Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess

ethanol is removed under reduced pressure. The residue is then diluted with a suitable

organic solvent (e.g., diethyl ether or ethyl acetate) and washed with a mild base (e.g.,

saturated sodium bicarbonate solution) to neutralize the acid catalyst, followed by washing

with brine.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate

or magnesium sulfate), filtered, and the solvent is evaporated to yield the crude product.

Recrystallization: The crude product is purified by recrystallization from a suitable solvent,

such as ethanol, to obtain the pure Ethyl 2-(2,4-difluorophenyl)acetate as colorless crystals.

Characterization of the Analogue: Ethyl 2-(2,4-
difluorophenyl)acetate
The synthesized analogue, Ethyl 2-(2,4-difluorophenyl)acetate, was characterized using the

following methods:

Technique Data

¹H NMR
The ¹H NMR spectrum confirms the presence of

the ethyl and the 2,4-difluorophenyl groups.

X-ray Diffraction

Single crystal X-ray diffraction analysis revealed

a monoclinic unit cell. The dihedral angle

between the acetyl group and the phenyl ring

was determined to be 113.4º.

Logical Workflow for Synthesis
The following diagram illustrates a logical workflow for the synthesis of aryl-α,α-

difluoroacetates, a class of compounds to which Ethyl 2-(2,4-difluorophenyl)-2,2-
difluoroacetate belongs. This is a generalized representation based on modern synthetic

methodologies.
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Caption: Generalized workflow for the synthesis of Ethyl 2-Aryl-2,2-difluoroacetates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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